4-Nitro-5-(piperidin-1-yl)-2,1,3-benzoselenadiazole

• Molecular Formula: C11H12N4O2Se
• Molecular Weight: 311.21 g/mol
• IUPAC Name: 4-nitro-5-piperidin-1-yl-2,1,3-benzoselenadiazole
• InChI: InChI=1S/C11H12N4O2Se/c16-15(17)11-9(14-6-2-1-3-7-14)5-4-8-10(11)13-18-12-8/h4-5H,1-3,6-7H2
• InChI Key: ITXZWENVSYLXEX-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2=C(C3=N[Se]N=C3C=C2)[N+](=O)[O-]

Description

4-Nitro-5-(piperidin-1-yl)-2,1,3-benzoselenadiazole: is a chemical compound with the molecular formula C₁₆H₂₁N₅O₂S. It belongs to the class of benzothiadiazole derivatives.

• The compound’s structure consists of a benzene ring fused with a thiadiazole ring, and it contains a nitro group and a piperidine moiety.
• Its synthesis and applications have garnered interest due to its potential biological and industrial properties.

Preparation Methods

Synthetic Routes: The synthesis of this compound involves several steps. One common approach is the reaction between 4-nitrobenzeneselenol and piperidine under appropriate conditions.

Reaction Conditions: The reaction typically occurs in a suitable solvent (such as DMF or DMSO) at elevated temperatures.

Industrial Production: While there isn’t widespread industrial production, research laboratories often prepare it for scientific investigations.

Chemical Reactions Analysis

Reactivity: The compound can undergo various reactions, including oxidation, reduction, and substitution.

Common Reagents and Conditions:

Major Products:

Scientific Research Applications

Chemistry: Researchers study its reactivity, stability, and potential as a building block for novel materials.

Biology and Medicine: Investigations explore its interactions with biological targets, such as enzymes or receptors.

Industry: Although not widely used industrially, its properties may find applications in organic electronics or materials science.

Mechanism of Action

• The compound’s mechanism of action depends on its specific application. For instance:
  • In biological systems, it may interact with proteins or nucleic acids.
  • In materials science, it could influence charge transport or optical properties.

Comparison with Similar Compounds

Similar Compounds:

Remember, this compound’s potential lies in its versatility and diverse applications.